Cas no 2227726-55-6 ((1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol)

• Product Name: (1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol
• CAS No: 2227726-55-6
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 6138861
• PubChem ID: 97290410
• Update Time: 2025-06-11

(1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol
• 3-Pyridinemethanol, α-(aminomethyl)-6-(trifluoromethyl)-, (αR)-
• (1R)-2-amino-1-[6-(trifluoromethyl)pyridin-3-yl]ethan-1-ol
• EN300-1963847
• 2227726-55-6

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)7-2-1-5(4-13-7)6(14)3-12/h1-2,4,6,14H,3,12H2/t6-/m0/s1
• InChI Key： MVMREPVBWAFDRE-LURJTMIESA-N
• SMILES： C1=NC(C(F)(F)F)=CC=C1[C@H](CN)O

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 329.8±37.0 °C(Predicted)
• pka: 11.04±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol

Introduction to Compound CAS No. 2227726-55-6: (1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol

(1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol, with the CAS number 2227726-55-6, is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino alcohols and is characterized by the presence of a trifluoromethyl group on a pyridine ring, which imparts significant electronic and steric effects.

The synthesis of (1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol has been a subject of extensive research, with various methodologies being developed to achieve high enantiomeric purity. One notable approach involves the use of asymmetric catalysis, which has proven to be highly effective in producing the desired enantiomer with high yield and selectivity. Recent studies have also explored the use of biocatalytic methods, leveraging the specificity of enzymes to achieve chiral synthesis.

In terms of its chemical properties, (1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol exhibits interesting behavior in both aqueous and organic solvents. The presence of the amino and hydroxyl groups allows for hydrogen bonding, which can influence its solubility and reactivity. Additionally, the trifluoromethyl group provides enhanced lipophilicity, making this compound suitable for applications in drug delivery systems where membrane permeability is crucial.

The biological activity of (1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol has been extensively studied, particularly in the context of its potential as a lead compound for drug development. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, it has been reported to act as an inhibitor of specific kinases, which are key players in signal transduction pathways associated with cell proliferation and survival.

One of the most promising areas of research involving (1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are implicated in chronic inflammatory diseases. These findings have sparked interest in further exploring its therapeutic potential for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-ylethan-1-ol in human subjects. Preliminary results have shown promising outcomes, with patients experiencing significant improvements in symptoms without major adverse effects. However, more extensive studies are needed to fully understand its pharmacokinetics and long-term safety profile.

In addition to its therapeutic applications, (1R)-2-amino-1-6-(trifluoromethyl)pyridin-3-yethan-lol has also been investigated for its use in diagnostic imaging. The unique electronic properties of the trifluoromethyl group make it an attractive candidate for developing contrast agents that can enhance the visibility of specific tissues or organs during imaging procedures such as MRI or PET scans.

The future prospects for (1R)-2-amino-l-(trifluoromethyl)pyridin-l-yethan-lol are promising, with ongoing research aimed at optimizing its structure for improved potency and selectivity. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel derivatives with enhanced therapeutic properties. Moreover, collaborative efforts between academia and industry are crucial for translating these findings into practical applications that can benefit patients worldwide.